Tiagabine-methyl-d6 Hydrochloride
Tiagabine-methyl-d6 Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
1217808-68-8
VCID:
VC0027806
InChI:
InChI=1S/C20H25NO2S2.ClH/c1-14-7-11-24-18(14)17(19-15(2)8-12-25-19)6-4-10-21-9-3-5-16(13-21)20(22)23;/h6-8,11-12,16H,3-5,9-10,13H2,1-2H3,(H,22,23);1H/t16-;/m1./s1/i1D3,2D3;
SMILES:
CC1=C(SC=C1)C(=CCCN2CCCC(C2)C(=O)O)C3=C(C=CS3)C.Cl
Molecular Formula:
C20H26ClNO2S2
Molecular Weight:
418.04
Tiagabine-methyl-d6 Hydrochloride
CAS No.: 1217808-68-8
Reference Standards
VCID: VC0027806
Molecular Formula: C20H26ClNO2S2
Molecular Weight: 418.04
| CAS No. | 1217808-68-8 |
|---|---|
| Product Name | Tiagabine-methyl-d6 Hydrochloride |
| Molecular Formula | C20H26ClNO2S2 |
| Molecular Weight | 418.04 |
| IUPAC Name | (3R)-1-[4,4-bis[3-(trideuteriomethyl)thiophen-2-yl]but-3-enyl]piperidine-3-carboxylic acid;hydrochloride |
| Standard InChI | InChI=1S/C20H25NO2S2.ClH/c1-14-7-11-24-18(14)17(19-15(2)8-12-25-19)6-4-10-21-9-3-5-16(13-21)20(22)23;/h6-8,11-12,16H,3-5,9-10,13H2,1-2H3,(H,22,23);1H/t16-;/m1./s1/i1D3,2D3; |
| Standard InChIKey | YUKARLAABCGMCN-OUCKJYDLSA-N |
| SMILES | CC1=C(SC=C1)C(=CCCN2CCCC(C2)C(=O)O)C3=C(C=CS3)C.Cl |
| Synonyms | (3R)-1-[4,4-Bis(3-(methyl-d3)-2-thienyl)-3-butenyl]-3-piperidinecarboxylic Acid Hydrochloride; Gabitril-d6; |
| PubChem Compound | 46783079 |
| Last Modified | Nov 11 2021 |
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